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Compound of Interest

Compound Name: 1,3-Diiodoacetone

Cat. No.: B132185 Get Quote

Essential Safety and Handling Guide for 1,3-
Diiodoacetone
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with 1,3-Diiodoacetone. Given the limited specific toxicological data for

this compound, a cautious approach is mandated, drawing parallels from structurally similar

hazardous materials like 1,3-dichloroacetone. The operational plans herein are designed to

minimize exposure and ensure a safe laboratory environment.

Hazard Assessment and Quantitative Data
While comprehensive toxicological data for 1,3-Diiodoacetone is not readily available, related

halogenated acetones are known to be highly hazardous. They can be fatal if swallowed,

inhaled, or absorbed through the skin and may cause severe burns to the skin and eyes[1][2]

[3]. As such, 1,3-Diiodoacetone should be handled as a substance with high acute toxicity.

Table 1: Physical and Chemical Properties of 1,3-Diiodoacetone

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b132185?utm_src=pdf-interest
https://www.benchchem.com/product/b132185?utm_src=pdf-body
https://www.benchchem.com/product/b132185?utm_src=pdf-body
https://www.echemi.com/sds/13-dichloroacetone-pid_Seven42551.html
https://cameochemicals.noaa.gov/chemical/3125
https://pim-resources.coleparmer.com/sds/62496.pdf
https://www.benchchem.com/product/b132185?utm_src=pdf-body
https://www.benchchem.com/product/b132185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms 1,3-Diiodo-2-propanone, NSC 41123[4]

Molecular Formula C₃H₄I₂O[4]

Molecular Weight 309.87 g/mol [4]

Appearance Neat (liquid or solid form)[4]

Occupational Exposure Limits (OELs)
Not established. A conservative approach is

required.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to prevent any direct contact with 1,3-
Diiodoacetone. The required level of protection is based on the task being performed.

Table 2: Required Personal Protective Equipment (PPE)
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Task Required PPE

Handling Solid Compound (e.g., weighing)

- Full-face respirator with appropriate cartridges

for organic vapors and particulates or a

Powered Air-Purifying Respirator (PAPR). -

Chemical-resistant outer and inner gloves (e.g.,

nitrile). - Flame-resistant lab coat.[5] - Chemical

splash goggles and a face shield.[5][6] - Long

pants and closed-toe shoes.[5] - Chemical-

resistant apron.[7]

Preparing Solutions & Reactions

- All PPE listed for handling solids. - Work

should be conducted exclusively within a

certified chemical fume hood.

Handling Dilute Solutions (<1%)
- Nitrile gloves. - Standard lab coat. - Chemical

splash goggles.

Emergency (Spill Cleanup)

- Level B or C protection, including a Self-

Contained Breathing Apparatus (SCBA) may be

required depending on the spill size.[8] -

Chemical-resistant boots and full-body suit.

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for safely handling 1,3-Diiodoacetone from receipt

to disposal.

3.1. Pre-Handling Preparations

Designated Area: Designate a specific area within a certified chemical fume hood for all work

with 1,3-Diiodoacetone.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly (check

airflow monitor).
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Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and have been recently tested.[9]

Spill Kit: Have a spill kit rated for hazardous solids/liquids readily available. The kit should

contain absorbent materials, waste bags, and decontamination solutions.

Decontamination Solution: Prepare a fresh solution for decontaminating surfaces and

equipment (e.g., sodium thiosulfate solution to neutralize iodine-based compounds, followed

by a soap and water wash).

3.2. Handling and Experimental Protocol

Don PPE: Before entering the designated area, put on all required PPE as specified in Table

2.

Weighing:

Perform all weighing operations within the fume hood.

Use a tared container to minimize the transfer of the solid.

Carefully close the primary container of 1,3-Diiodoacetone immediately after dispensing.

Solution Preparation:

Slowly add the weighed 1,3-Diiodoacetone to the solvent in a reaction vessel.

Use a magnetic stirrer to aid dissolution and avoid splashing.

Running Reactions:

Keep the reaction vessel closed or under a condenser to prevent the release of vapors.

Continuously monitor the reaction for any unexpected changes.

Post-Experiment Decontamination:
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Decontaminate all surfaces, glassware, and equipment that came into contact with 1,3-
Diiodoacetone using the prepared decontamination solution.

Wipe down the interior of the fume hood.

Remove PPE in the correct order to avoid cross-contamination and dispose of it as

hazardous waste.

Wash hands and forearms thoroughly with soap and water.[10]

Disposal Plan
All waste generated from handling 1,3-Diiodoacetone is considered hazardous.

4.1. Waste Segregation and Collection

Solid Waste: Collect unused 1,3-Diiodoacetone, contaminated spill cleanup materials, and

contaminated disposable labware (e.g., weigh boats, pipette tips) in a dedicated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Collect all reaction mixtures and waste solvents containing 1,3-Diiodoacetone
in a separate, sealed, and labeled hazardous liquid waste container. Do not mix with other

waste streams unless compatibility has been confirmed.

Contaminated PPE: All disposable PPE (gloves, apron, lab coat) must be collected in a

designated hazardous waste bag.

4.2. Disposal Procedure

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "1,3-Diiodoacetone," and the specific hazards (e.g., "Toxic," "Irritant").

Storage: Store waste containers in a designated satellite accumulation area.

Final Disposal: Arrange for a licensed hazardous waste disposal company to collect and

dispose of the waste, typically via incineration.[10] Follow all local, state, and federal

regulations.[10]
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Emergency Procedures
Table 3: First Aid and Emergency Response

Exposure Type Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

[11] Vigorously wash the affected area with

soap and plenty of water for at least 15 minutes.

[12] Seek immediate medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open.[12][13] Remove contact lenses if present

and easy to do.[12] Seek immediate medical

attention.

Inhalation

Move the individual to fresh air immediately.[12]

If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Ingestion

DO NOT induce vomiting.[13] Rinse mouth with

water.[11] Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.

Small Spill (<100mg/mL)

Wearing appropriate PPE, cover the spill with an

inert absorbent material. Carefully sweep or

scoop up the material into a hazardous waste

container. Decontaminate the area.

Large Spill

Evacuate the immediate area. Alert laboratory

personnel and safety officers. If safe to do so,

prevent further spread. Await response from a

trained emergency team.

Workflow and Safety Diagram
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The following diagram illustrates the essential workflow for handling 1,3-Diiodoacetone,

emphasizing critical safety checkpoints.

Workflow for Safe Handling of 1,3-Diiodoacetone

Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling Phase

1. Designate Work Area
in Fume Hood

2. Verify Fume Hood,
Eyewash & Safety Shower

3. Prepare Spill Kit &
Decontamination Solution

4. Don Full Required PPE

5. Weigh Compound

Proceed to Handling

6. Prepare Solution

EMERGENCY
(Spill/Exposure)7. Conduct Experiment

8. Decontaminate Surfaces
& Equipment

Experiment Complete

9. Segregate & Label
Hazardous Waste

10. Doff & Dispose of PPE

11. Wash Hands Thoroughly

Follow First Aid &
Spill Procedures
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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